Cas no 1499398-66-1 ((3-bromo-5-chlorophenyl)methanesulfonyl chloride)

• Product Name: (3-bromo-5-chlorophenyl)methanesulfonyl chloride
• CAS No: 1499398-66-1
• MF: C₇H₅BrCl₂O₂S
• MW: 303.988398313522
• MDL: MFCD26661183
• CID: 5243877
• PubChem ID: 83748717
• Update Time: 2026-03-08

(3-bromo-5-chlorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 3-bromo-5-chloro-
• (3-bromo-5-chlorophenyl)methanesulfonyl chloride

• MDL： MFCD26661183
• Inchi： 1S/C7H5BrCl2O2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： DTWYDCMDRNHRAI-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(Cl)=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3-bromo-5-chlorophenyl)methanesulfonyl chloride

Introduction to (3-Bromo-5-Chlorophenyl)methanesulfonyl Chloride (CAS No. 1499398-66-1)

(3-Bromo-5-Chlorophenyl)methanesulfonyl chloride (CAS No. 1499398-66-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine and a chlorine atom substituted on a phenyl ring, along with a methanesulfonyl chloride functional group. The combination of these functionalities imparts (3-bromo-5-chlorophenyl)methanesulfonyl chloride with a range of chemical properties that make it an essential reagent in various synthetic pathways and biological applications.

The (3-bromo-5-chlorophenyl)methanesulfonyl chloride molecule is highly reactive due to the presence of the sulfonyl chloride group, which readily undergoes nucleophilic substitution reactions. This reactivity makes it an excellent electrophile for the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. In recent years, (3-bromo-5-chlorophenyl)methanesulfonyl chloride has been extensively studied for its potential applications in the development of new pharmaceuticals and advanced materials.

In the realm of pharmaceutical research, (3-bromo-5-chlorophenyl)methanesulfonyl chloride has shown promise as a key intermediate in the synthesis of various drugs. For instance, it has been utilized in the preparation of antiviral agents, anticancer drugs, and anti-inflammatory compounds. The bromine and chlorine substituents on the phenyl ring provide additional points for functionalization, allowing for the fine-tuning of pharmacological properties such as solubility, bioavailability, and target specificity. Recent studies have highlighted the role of (3-bromo-5-chlorophenyl)methanesulfonyl chloride in the development of novel inhibitors for specific enzymes and receptors, contributing to the advancement of targeted therapies.

Beyond its pharmaceutical applications, (3-bromo-5-chlorophenyl)methanesulfonyl chloride has also found utility in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical strength. Researchers have explored the use of (3-bromo-5-chlorophenyl)methanesulfonyl chloride in the development of advanced materials for applications such as electronics, optics, and catalysis. The ability to tailor the properties of these materials through controlled synthesis is a key advantage of using (3-bromo-5-chlorophenyl)methanesulfonyl chloride as a building block.

The synthesis of (3-bromo-5-chlorophenyl)methanesulfonyl chloride typically involves several steps, starting from commercially available starting materials. One common approach involves the reaction of 3-bromo-5-chlorobenzene with methanesulfonyl chloride in the presence of a suitable base such as triethylamine or pyridine. This reaction proceeds via an electrophilic aromatic substitution mechanism, resulting in the formation of (3-bromo-5-chlorophenyl)methanesulfonyl chloride with high yields and purity. The choice of solvent and reaction conditions can significantly influence the efficiency and selectivity of this transformation.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing (3-bromo-5-chlorophenyl)methanesulfonyl chloride. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and minimize waste generation. Additionally, solvent-free conditions and reusable catalysts have been investigated to enhance sustainability while maintaining high product quality.

In terms of safety and handling, (3-bromo-5-chlorophenyl)methanesulfonyl chloride should be managed with care due to its reactivity and potential hazards associated with exposure. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. It is also important to store (3-bromo-5-chlorophenyl)methanesulfonyl chloride in a cool, dry place away from incompatible materials to prevent degradation or unwanted reactions.

The future prospects for (3-bromo-5-chlorophenyl)methanesulfonyl chloride are promising. Ongoing research continues to uncover new applications and optimize existing synthetic routes. As our understanding of this compound's properties deepens, it is likely that we will see even more innovative uses in both academic and industrial settings. Whether in drug discovery or materials science, (3-bromo-5-chlorophenyl)methanesulfonyl chloride remains a valuable tool for chemists and researchers worldwide.